Cas no 679843-77-7 (1H-Pyrazole-4-carboxaldehyde,1-(4-chlorophenyl)-4,5-dihydro-3-methyl-5-oxo-)

• Product Name: 1H-Pyrazole-4-carboxaldehyde,1-(4-chlorophenyl)-4,5-dihydro-3-methyl-5-oxo-
• CAS No: 679843-77-7
• MF: C₁₁H₉ClN₂O₂
• MW: 236.654361486435
• CID: 1728625
• Update Time: 2024-11-26

1H-Pyrazole-4-carboxaldehyde,1-(4-chlorophenyl)-4,5-dihydro-3-methyl-5-oxo- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carboxaldehyde,1-(4-chlorophenyl)-4,5-dihydro-3-methyl-5-oxo-
• 1H-Pyrazole-4-carboxaldehyde, 1-(4-chlorophenyl)-4,5-dihydro-3-methyl-5-oxo-

• Inchi： 1S/C11H9ClN2O2/c1-7-10(6-15)11(16)14(13-7)9-4-2-8(12)3-5-9/h2-6,10H,1H3
• InChI Key： VBCRKWSYAUTZLB-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(Cl)C=C2)C(=O)C(C=O)C(C)=N1

Computed Properties

• Exact Mass: 236.03537

Experimental Properties

• Density: 1.38±0.1 g/cm3(Predicted)
• Boiling Point: 437.3±40.0 °C(Predicted)
• PSA: 49.74
• pka: 3.96±0.70(Predicted)